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Compound of Interest

Compound Name: Diclofenac

Cat. No.: B195802

For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive safety protocols and logistical plans for the handling of
diclofenac in a laboratory setting. Adherence to these procedures is critical to ensure personal
safety, prevent contamination, and maintain a secure research environment. Diclofenac, a
potent non-steroidal anti-inflammatory drug (NSAID), requires careful handling due to its
potential hazards, including skin and eye irritation, and potential for organ damage through
prolonged or repeated exposure.[1]

Personal Protective Equipment (PPE) Requirements

The selection of appropriate PPE is the first line of defense against exposure to diclofenac.
The following table summarizes the recommended PPE for various handling scenarios.
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Standard/Specificati ) )
Body Part PPE Type Protection Against
on
Double-gloved Nitrile Direct skin contact,
Hands ASTM D6978 ) )
Gloves chemical permeation
Safety Goggles with Chemical splashes,
Eyes _ _ ANSI 787.1, EN 166
Side Shields dust
Face Shield (in Splashes and
Face » -
addition to goggles) aerosols
Disposable, low- Particulate and light
Body - EN 13982 (Type 5) o o
permeability Gown liquid contamination
) NIOSH-approved N95 Inhalation of dust or
Respiratory ) ) NIOSH 42 CFR 84
Respirator or higher aerosols

Detailed PPE Specifications

For critical applications, understanding the specifications of your PPE is vital. The following
tables provide quantitative data for the recommended equipment.

Hand Protection: Nitrile Gloves

While specific breakthrough times for diclofenac are not readily available, selecting gloves that
meet the ASTM D6978 standard for chemotherapy drug handling provides a high level of
protection. Always consult the manufacturer's specific chemical resistance data.
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Property Specification Importance
Standard Practice for
Assessment of Resistance of
Standard ASTM D6978

Medical Gloves to Permeation

by Chemotherapy Drugs.

Breakthrough Time

Varies by chemical and glove
thickness. For potent
compounds, a longer

breakthrough time is crucial.

Indicates the time it takes for
the chemical to permeate the

glove material.

Thickness

Minimum 0.10 mm

Thicker gloves generally offer
greater protection and

durability.

Eye and Face Protection

Standard Key Requirements
Provides protection against impact, liquid
ANSI z87.1 splashes, and dust. Requires high-velocity
impact testing.[1][2][3]
European standard specifying requirements for
EN 166 protective eyewear, including impact resistance

and optical clarity.[4][5][6]

Body Protection

Standard

Description

EN 13982-1 (Type 5)

Specifies minimum requirements for chemical

protective clothing resistant to airborne solid
particulates.[7][8][9]

Respiratory Protection
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Standard Filter Efficiency

NIOSH N95 Filters at least 95% of airborne particles.[10]

Operational Plan: Handling Diclofenac

A systematic approach to handling diclofenac is essential to minimize risk. The following
workflow outlines the key stages of a typical laboratory process involving this compound.
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Preparation

Review Safety Data Sheet (SDS)

Designate Handling Area (e.g., Fume Hood)

Assemble all necessary equipment

Donni
\

Don N95 Respirator

Don Safety Goggles and Face Shield

Don Inner Pair of Gloves

Don Outer Pair of Gloves

Handling ")iclofenac

Weighing Solid Diclofenac

A4

Preparing Solutions

Decontaminat‘ 'on & Disposal

Clean work surfaces

Segregate and label all waste

Doff PPE in correct order

Dispose of all contaminated materials as hazardous waste

Click to download full resolution via product page

Caption: Workflow for safely handling diclofenac in a laboratory setting.
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Experimental Protocols
Protocol 1: Donning Personal Protective Equipment

Gown: Put on a disposable, low-permeability gown, ensuring complete coverage of the torso
and arms. Fasten securely at the back.

Respirator: If handling powder or there is a risk of aerosol generation, don a NIOSH-
approved N95 respirator. Perform a seal check to ensure a tight fit.

Eye and Face Protection: Put on safety goggles with side shields. If there is a splash hazard,
wear a face shield over the goggles.

Gloves (Inner Pair): Don the first pair of nitrile gloves, tucking the cuffs under the sleeves of
the gown.

Gloves (Outer Pair): Don the second pair of nitrile gloves, pulling the cuffs over the sleeves
of the gown.

Protocol 2: Doffing Personal Protective Equipment

Outer Gloves: Remove the outer pair of gloves by peeling them off from the cuff, turning
them inside out. Dispose of them in a designated hazardous waste container.

Gown and Inner Gloves: Remove the gown and the inner pair of gloves together. Roll the
gown away from the body, turning it inside out to contain any contamination. Dispose of in a
hazardous waste container.

Face and Eye Protection: Remove the face shield (if used) and then the safety goggles.
Clean and disinfect reusable items according to institutional protocols.

Respirator: Remove the respirator without touching the front. Dispose of it in a designated
hazardous waste container.

Hand Hygiene: Wash hands thoroughly with soap and water.

Disposal Plan

All materials contaminated with diclofenac must be treated as hazardous waste.
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Cc i Material i |

Solid Waste Liquid Waste Sharps

Place in labeled, sealed hazardous waste container for solids Collect in a dedicated, sealed, and labeled hazardous waste container for liquids| Place in a puncture-resistant sharps container

Lg Store in designated satellite accumulation area

Arrange for pickup by institutional Environmental Health & Safety (EHS)

Click to download full resolution via product page
Caption: Logical workflow for the proper disposal of diclofenac-contaminated waste.
Key Disposal Steps:

e Segregation: Separate contaminated solid waste (gloves, gowns, weigh boats) from liquid
waste (unused solutions, solvents).

+ Containment: Use designated, clearly labeled, and sealed hazardous waste containers.[11]

» Labeling: Label containers with "Hazardous Waste," the chemical name "Diclofenac," and a
description of the contents.[11]

o Storage: Store waste containers in a designated satellite accumulation area within the
laboratory.
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e Disposal: Contact your institution's Environmental Health and Safety (EHS) office for proper
disposal. Do not dispose of diclofenac waste down the drain.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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